A red luminescent Eu3+ doped conjugated microporous polymer for highly sensitive and selective detection of aluminum ions†

Polymer Chemistry Pub Date: 2021-01-12 DOI: 10.1039/D0PY01482F

Abstract

A red luminescent europium ion (Eu3+) doped CMP composite (Phen-Eu@BPPD-CMP) was prepared for the first time, in which Eu3+ ions coordinated with diketone moieties and 1,10-phenanthroline (Phen). The fluorescent composite could be used as a chemosensor for highly sensitive and selective detection of aluminum ions (Al3+). Compared to a linear polymer analogue (Phen-Eu@BPPD-LP), Eu3+-doped CMP without Phen groups (Eu@BPPD-CMP), and a Eu(OAc)3-BPPD-CMP mixture, Phen-Eu@BPPD-CMP allowed for the rapid detection of Al3+, which could have been caused by the mutual promotion of π-conjugated skeletons and the complementary coordination of Phen groups to facilitate the sensing process and improve the response to Al3+ ions.

Graphical abstract: A red luminescent Eu3+ doped conjugated microporous polymer for highly sensitive and selective detection of aluminum ions
A red luminescent Eu3+ doped conjugated microporous polymer for highly sensitive and selective detection of aluminum ions†
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Polymer Chemistry
Journal Name：Polymer Chemistry
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